Cas no 16645-83-3 (Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI))
16645-83-3 structure
Product Name:Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI)
CAS No:16645-83-3
MF:C12H22O4S2
MW:294.430681705475
CID:168471
PubChem ID:186019
Update Time:2025-04-19
Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI)
- 3-methylbutyl (3-methylbutoxycarbonyldisulfanyl)formate
- Thioperoxydicarbonic acid (((HO)C(S))2S2), bis(3-methylbutyl) ester
- Diisoamyl xanthogen disulfide
- DTXSID90168108
- 16645-83-3
- Formic acid, dithiobis(thio-, O,O-diisopentyl ester
- Diisopentyl dixanthogen
- Diisoamyl dixanthogen
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- Inchi: 1S/C12H22O4S2/c1-9(2)5-7-15-11(13)17-18-12(14)16-8-6-10(3)4/h9-10H,5-8H2,1-4H3
- InChI Key: XTJLJTOOLKWBFS-UHFFFAOYSA-N
- SMILES: S(C(=O)OCCC(C)C)SC(=O)OCCC(C)C
Computed Properties
- Exact Mass: 294.09606
- Monoisotopic Mass: 294.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Density: 1.122
- Boiling Point: 359°Cat760mmHg
- Flash Point: 159.5°C
- Refractive Index: 1.499
- PSA: 52.6
Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI) Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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